2,4-dichloro-N'-[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl]benzohydrazide

• CAS No.: 50909-53-0
• Molecular Formula: C24H30Cl2N2O3
• Molecular Weight: 465.4 g/mol
• IUPAC Name: 2,4-dichloro-N'-[3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoyl]benzohydrazide
• InChI: InChI=1S/C24H30Cl2N2O3/c1-23(2,3)17-11-14(12-18(21(17)30)24(4,5)6)7-10-20(29)27-28-22(31)16-9-8-15(25)13-19(16)26/h8-9,11-13,30H,7,10H2,1-6H3,(H,27,29)(H,28,31)
• InChI Key: GYLHGFDQYDRKLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CCC(=O)NNC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-dichloro-N’-[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl]benzohydrazide is a complex organic compound characterized by the presence of dichloro, tert-butyl, and hydroxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-dichloro-N’-[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl]benzohydrazide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2,4-dichlorobenzoyl chloride with 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoic acid in the presence of a base such as triethylamine. The resulting product is then treated with hydrazine hydrate to form the final compound.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.